2-Quinolinecarbonyl azide

• CAS No.: 36802-74-1
• Molecular Formula: C10H6N4O
• Molecular Weight: 198.18 g/mol
• IUPAC Name: quinoline-2-carbonyl azide
• InChI: InChI=1S/C10H6N4O/c11-14-13-10(15)9-6-5-7-3-1-2-4-8(7)12-9/h1-6H
• InChI Key: TUYLKADVNBJYCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)N=[N+]=[N-]

Description

2-Quinolinecarbonyl azide is a useful research compound. Its molecular formula is C10H6N4O and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47 ml (0.34 mol) of triethylamine are added to a stirred suspension, cooled to -10° C., of 30.0 g (0.17 mol) of quinoline-2-carboxylic acid in 385 ml of anhydrous tetrahydrofuran, and the mixture is stirred at -10° C. for 10 minutes, whereupon a clear solution forms. 73.0 ml (0.34 mol) of diphenylphosphoryl azide are then added dropwise and the reaction mixture is left to stand in a refrigerator at 0° C. for 20 hours. Thereafter, the mixture is stirred into 350 ml of ice-cold dilute NaHCO3 solution. The precipitate formed is separated off by filtration, washed with water and dried in air. 88.9 g (86%) of the title compound are obtained as a pale solid.